Cas no 22047-27-4 (1-(5-Methyl-pyrazin-2-yl)-ethanone)

• Product Name: 1-(5-Methyl-pyrazin-2-yl)-ethanone
• CAS No: 22047-27-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD00055037
• CID: 283592
• PubChem ID: 30915
• Update Time: 2026-05-14

1-(5-Methyl-pyrazin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methyl-2-pyrazinyl)-
• 1-(5-methylpyrazin-2-yl)ethanone
• 1-(5-Methyl-2-pyranizyl)-1-ethanone
• 1-(5-Methyl-2-pyrazinyl)ethanone
• 2-Acetyl-5-methylpyrazine
• 2-Methyl-5-acetylpyrazine
• 5-Methyl-2-acetylpyrazine
• Pyrazine, 2-acetyl-5-methyl
• Pyrazine, 5-acetyl-2-methyl
• 1-(5-Methyl-pyrazin-2-yl)-ethanone

• MDL： MFCD00055037
• Inchi： InChI=1S/C7H8N2O/c1-5-3-9-7(4-8-5)6(2)10/h3-4H,1-2H3
• InChI Key： LPQFLJXNMCVMCO-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=O)C)N=C1

Computed Properties

• Exact Mass: 136.06374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Methyl-pyrazin-2-yl)-ethanone

Introduction to 1-(5-Methyl-pyrazin-2-yl)-ethanone (CAS No. 22047-2-4)

1-(5-Methyl-pyrazin-2-yl)-ethanone, also known by its CAS number 22047-27-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrazine ring and an acetone moiety, making it an interesting candidate for various chemical and biological studies.

The molecular formula of 1-(5-Methyl-pyrazin-2-yl)-ethanone is C₈H₉N₃O, and its molecular weight is 159.18 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

In recent years, 1-(5-Methyl-pyrazin-2-yl)-ethanone has garnered attention due to its potential biological activities. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 1-(5-Methyl-pyrazin-2-yl)-ethanone could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 1-(5-Methyl-pyrazin-2-yl)-ethanone has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthetic accessibility of 1-(5-Methyl-pyrazin-2-yl)-ethanone further enhances its value as a research tool. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 5-methylpyrazine-2-carbaldehyde with acetone in the presence of a base catalyst. This reaction yields high purity 1-(5-Methyl-pyrazin-2-yl)-ethanone, which can be easily purified by column chromatography or distillation.

In addition to its direct biological activities, 1-(5-Methyl-pyrazin-2-yl)-ethanone serves as a valuable building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities, thereby expanding its potential applications. For example, it can be used to synthesize pyrazine-containing peptidomimetics, which have shown promise in the treatment of neurodegenerative diseases.

The safety profile of 1-(5-Methyl-pyrazin-2-yl)-ethanone has also been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 1-(5-Methyl-pyrazin-2-yl)-ethanone (CAS No. 22047-27-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.